N-(3-fluorophenyl)-3-[4-(2-hydroxyethyl)-1-piperazinyl]propanamide

• IUPAC Name: N-(3-fluorophenyl)-3-[4-(2-hydroxyethyl)piperazin-1-yl]propanamide
• InChI: InChI=1S/C15H22FN3O2/c16-13-2-1-3-14(12-13)17-15(21)4-5-18-6-8-19(9-7-18)10-11-20/h1-3,12,20H,4-11H2,(H,17,21)
• InChI Key: KVBCHVKAFGXKAK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCC(=O)NC2=CC(=CC=C2)F)CCO
• Molecular Formula: C15H22FN3O2
• Molecular Weight: 295.35 g/mol

Description

N-(3-fluorophenyl)-3-[4-(2-hydroxyethyl)-1-piperazinyl]propanamide, commonly known as FPPP, is a synthetic compound that belongs to the class of piperazine derivatives. FPPP has gained attention in the scientific community due to its potential therapeutic applications in the treatment of various neurological disorders, including schizophrenia, depression, and anxiety.

Mechanism of Action

The exact mechanism of action of FPPP is not fully understood, but it is believed to involve the modulation of dopamine and other neurotransmitter systems. FPPP has been shown to act as a partial agonist at dopamine receptors, which may contribute to its therapeutic effects in schizophrenia. FPPP has also been shown to enhance the release of dopamine and other neurotransmitters, which may further contribute to its therapeutic effects.
Biochemical and Physiological Effects
FPPP has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter systems, the regulation of gene expression, and the modulation of intracellular signaling pathways. FPPP has been shown to increase the expression of genes involved in synaptic plasticity, which may contribute to its therapeutic effects in neurological disorders. FPPP has also been shown to modulate the activity of intracellular signaling pathways, including the MAPK/ERK pathway, which is involved in the regulation of cell growth and differentiation.

Advantages and Limitations for Lab Experiments

FPPP has several advantages for lab experiments, including its high affinity for dopamine receptors, its ability to modulate the activity of other neurotransmitter systems, and its potential therapeutic applications in the treatment of neurological disorders. However, FPPP also has several limitations, including its potential toxicity and the need for careful control of reaction conditions and purification steps during synthesis.

Future Directions

There are several future directions for research on FPPP, including the development of more efficient synthesis methods, the identification of new therapeutic applications, and the elucidation of the exact mechanism of action. Future studies may also focus on the optimization of FPPP derivatives with improved pharmacological properties and reduced toxicity. Additionally, the potential use of FPPP as a tool for studying the role of dopamine and other neurotransmitter systems in neurological disorders may also be explored.

Synthesis Methods

FPPP is synthesized by the reaction between 3-fluorophenylacetic acid and 1-(2-hydroxyethyl)piperazine in the presence of thionyl chloride. The resulting intermediate is then treated with propionyl chloride to yield the final product, FPPP. The synthesis of FPPP is a multi-step process that requires careful control of reaction conditions and purification steps to obtain a high yield and purity of the compound.

Scientific Research Applications

FPPP has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders, including schizophrenia, depression, and anxiety. Several studies have reported that FPPP exhibits a high affinity for dopamine receptors, particularly the D2 receptor subtype, which is implicated in the pathophysiology of schizophrenia. FPPP has also been shown to modulate the activity of other neurotransmitter systems, including serotonin and norepinephrine, which are involved in the regulation of mood and anxiety.